Cas no 1806671-55-5 (2-(3-Chloropropyl)-3-(difluoromethyl)mandelic acid)

• Product Name: 2-(3-Chloropropyl)-3-(difluoromethyl)mandelic acid
• CAS No: 1806671-55-5
• MF: C₁₂H₁₃ClF₂O₃
• MW: 278.679630041122
• CID: 4941308
• Update Time: 2025-05-22

2-(3-Chloropropyl)-3-(difluoromethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloropropyl)-3-(difluoromethyl)mandelic acid

• Inchi： 1S/C12H13ClF2O3/c13-6-2-5-7-8(10(16)12(17)18)3-1-4-9(7)11(14)15/h1,3-4,10-11,16H,2,5-6H2,(H,17,18)
• InChI Key： DACXOKVXUXYWRT-UHFFFAOYSA-N
• SMILES： ClCCCC1C(C(F)F)=CC=CC=1C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 276
• XLogP3: 2.7
• Topological Polar Surface Area: 57.5

Additional information on 2-(3-Chloropropyl)-3-(difluoromethyl)mandelic acid

2-(3-Chloropropyl)-3-(difluoromethyl)mandelic Acid: A Comprehensive Overview

The compound 2-(3-Chloropropyl)-3-(difluoromethyl)mandelic acid, identified by the CAS number 1806671-55-5, is a specialized organic compound with unique structural and functional properties. This compound belongs to the class of mandelic acids, which are derivatives of mandelic acid, a naturally occurring alpha-hydroxy acid. The presence of the 3-chloropropyl and difluoromethyl substituents introduces distinct chemical characteristics, making it a subject of interest in various scientific and industrial applications.

Mandelic acid derivatives, including this compound, are known for their versatility in chemical synthesis. The substitution at the second carbon with a 3-chloropropyl group and at the third carbon with a difluoromethyl group significantly alters the physical and chemical properties of the molecule. These modifications can enhance its stability, solubility, or reactivity, depending on the specific application. Recent studies have highlighted the potential of such derivatives in drug design, particularly in targeting specific biological pathways.

The synthesis of 2-(3-Chloropropyl)-3-(difluoromethyl)mandelic acid involves multi-step organic reactions, often utilizing advanced techniques such as Suzuki coupling or nucleophilic substitution. The precise control of reaction conditions is crucial to achieve high yields and purity. Researchers have explored various synthetic pathways to optimize the production process, ensuring scalability for industrial applications.

In terms of applications, this compound has shown promise in several fields. In pharmaceutical research, its unique structure makes it a potential candidate for developing novel drugs targeting metabolic disorders or neurodegenerative diseases. The presence of chlorine and fluorine atoms introduces electron-withdrawing effects, which can influence the molecule's interaction with biological targets.

Additionally, this compound has been studied for its role in material science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. Recent advancements in green chemistry have also explored its potential as a sustainable reagent in organic transformations.

The structural uniqueness of 2-(3-Chloropropyl)-3-(difluoromethyl)mandelic acid also makes it an interesting subject for theoretical studies. Computational chemistry methods, such as density functional theory (DFT), have been employed to analyze its electronic structure and reactivity. These studies provide valuable insights into its behavior under different chemical environments and guide experimental designs.

In conclusion, 2-(3-Chloropropyl)-3-(difluoromethyl)mandelic acid is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in chemical research and development. As ongoing studies continue to uncover its potential, this compound is poised to play a significant role in advancing scientific knowledge and technological innovations.